N-(2-fluoroethyl)-5-[(2-methoxyphenoxy)methyl]-1H-pyrazole-3-carboxamide

• IUPAC Name: N-(2-fluoroethyl)-5-[(2-methoxyphenoxy)methyl]-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C14H16FN3O3/c1-20-12-4-2-3-5-13(12)21-9-10-8-11(18-17-10)14(19)16-7-6-15/h2-5,8H,6-7,9H2,1H3,(H,16,19)(H,17,18)
• InChI Key: JAUSNPVNBSHGPI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC2=CC(=NN2)C(=O)NCCF
• Molecular Formula: C14H16FN3O3
• Molecular Weight: 293.29 g/mol

Description

N-(2-fluoroethyl)-5-[(2-methoxyphenoxy)methyl]-1H-pyrazole-3-carboxamide, also known as GSK-J4, is a potent and selective inhibitor of the histone demethylase JMJD3. JMJD3 is a member of the Jumonji family of histone demethylases and plays a critical role in the regulation of gene expression. The inhibition of JMJD3 by GSK-J4 has been shown to have potential therapeutic applications in a variety of diseases, including cancer, inflammation, and autoimmune disorders.

Mechanism of Action

N-(2-fluoroethyl)-5-[(2-methoxyphenoxy)methyl]-1H-pyrazole-3-carboxamide inhibits the activity of the histone demethylase JMJD3 by binding to the active site of the enzyme. JMJD3 is responsible for the demethylation of histone H3 lysine 27 (H3K27), which is a critical step in the regulation of gene expression. The inhibition of JMJD3 by this compound leads to an increase in the levels of H3K27 methylation, resulting in the repression of gene expression.
Biochemical and Physiological Effects:
The inhibition of JMJD3 by this compound has been shown to have a variety of biochemical and physiological effects. In cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis, leading to a reduction in cell proliferation. In inflammation, this compound has been shown to reduce the production of pro-inflammatory cytokines and chemokines, leading to a reduction in inflammation. In autoimmune disorders, this compound has been shown to reduce the production of autoantibodies and improve disease symptoms.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2-fluoroethyl)-5-[(2-methoxyphenoxy)methyl]-1H-pyrazole-3-carboxamide in lab experiments include its potency and selectivity for JMJD3, as well as its ability to inhibit the activity of JMJD3 in a reversible manner. The limitations of using this compound in lab experiments include its relatively short half-life and the potential for off-target effects.

Future Directions

For the study of N-(2-fluoroethyl)-5-[(2-methoxyphenoxy)methyl]-1H-pyrazole-3-carboxamide include the development of more potent and selective inhibitors of JMJD3, as well as the investigation of the therapeutic potential of this compound in a wider range of diseases. Additionally, further studies are needed to elucidate the molecular mechanisms underlying the effects of this compound on gene expression and cellular signaling pathways.

Synthesis Methods

The synthesis of N-(2-fluoroethyl)-5-[(2-methoxyphenoxy)methyl]-1H-pyrazole-3-carboxamide involves the reaction of 2-methoxyphenol with 2-bromoethylamine hydrobromide to form the intermediate 2-(2-bromoethyl)phenol. This intermediate is then reacted with 1H-pyrazole-3-carboxylic acid to form the pyrazole intermediate. The final step involves the reaction of the pyrazole intermediate with N-(2-fluoroethyl)formamide to form this compound.

Scientific Research Applications

N-(2-fluoroethyl)-5-[(2-methoxyphenoxy)methyl]-1H-pyrazole-3-carboxamide has been extensively studied in preclinical models of cancer, inflammation, and autoimmune disorders. In cancer, this compound has been shown to inhibit the growth and metastasis of various types of cancer cells, including breast, prostate, and lung cancer cells. In inflammation, this compound has been shown to reduce the production of pro-inflammatory cytokines and chemokines, leading to a reduction in inflammation. In autoimmune disorders, this compound has been shown to reduce the production of autoantibodies and improve disease symptoms.